Cas no 81839-52-3 (Piperazine, 1-(3,4-dimethoxybenzoyl)-)

• Product Name: Piperazine, 1-(3,4-dimethoxybenzoyl)-
• CAS No: 81839-52-3
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• CID: 4201702
• PubChem ID: 873407
• Update Time: 2025-04-24

Piperazine, 1-(3,4-dimethoxybenzoyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(3,4-dimethoxybenzoyl)-
• (3,4-Dimethoxy-phenyl)-piperazin-1-yl-methanone
• (3,4-dimethoxyphenyl)(piperazin-1-yl)methanone
• AKOS000145914
• EN300-40790
• GS3356
• AB00101574-01
• Oprea1_058024
• CS-0456008
• SCHEMBL8810360
• FRFNGUVCNVCBFD-UHFFFAOYSA-N
• BIM-0038516.P001
• 81839-52-3
• N-(3,4-dimethoxybenzoyl)piperzine
• 4-(3,4-dimethoxybenzoyl)piperazine
• CHEMBL4592225
• 1-(3,4-DIMETHOXYBENZOYL)PIPERAZINE
• CBMicro_038538

• Inchi： 1S/C13H18N2O3/c1-17-11-4-3-10(9-12(11)18-2)13(16)15-7-5-14-6-8-15/h3-4,9,14H,5-8H2,1-2H3
• InChI Key： FRFNGUVCNVCBFD-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC)C(OC)=C1)(N1CCNCC1)=O

Computed Properties

• Exact Mass: 250.13174244Da
• Monoisotopic Mass: 250.13174244Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes